Menadione epoxide
Overview
Description
Menadione epoxide, also known as this compound, is a useful research compound. Its molecular formula is C11H8O3 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 65669. Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Food and Beverages - Food - Nutrients - Micronutrients - Vitamins - Vitamin K - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Immunomodulatory Effects
- Menadione epoxide has shown potential in modifying immune responses. A study demonstrated its beneficial effects in experimental immune arthritis in rabbits. This compound decreased certain enzyme activities in synovial lining cells, indicating a possible role in inflammatory conditions (Pitsillides et al., 1991).
Cellular Metabolism and Toxicity
- Research on Saccharomyces cerevisiae (yeast) revealed that menadione influences glutathione levels and triggers oxidative stress, impacting cell survival. This study suggests that menadione's metabolism plays a crucial role in cellular responses to oxidative stress (Ządzinski et al., 1998).
Genotoxic and Mutagenic Potential
- Menadione's interaction with DNA and its potential mutagenic effects were investigated, showing that it causes DNA damage and repair mechanisms in mammalian cells without being carcinogenic. This highlights its role in studying genetic stability and the response of cells to oxidative stress (Cojocel et al., 2006).
Redox Reactions and Antioxidant Activity
- A study exploring the antioxidant properties of menadione noted its potent inhibition of lipid peroxidation, suggesting a possible role in combating oxidative stress at the cellular level (Talcott et al., 1985).
Protective Mechanisms Against Oxidative Stress
- Menadione's role in inducing protective mechanisms against oxidative damage was studied in human endothelial cells. It indicated that the multidrug-resistance-associated protein (MRP) helps in protecting cells from menadione-induced oxidative stress (Takahashi et al., 2009).
Induction of Apoptosis and Cell Death
- Studies have shown that menadione induces programmed cell death in certain cell types. This has been observed in human leukemia cells, where it was found to affect cellular processes like apoptosis and luminescence, providing insights into cancer cell behavior (Baran et al., 2010).
Mechanism of Action
Target of Action
Menadione, also known as Vitamin K3, is a synthetic naphthoquinone without the isoprenoid side chain and biological activity . It can be converted to active vitamin K2, menaquinone, after alkylation in vivo . The primary targets of Menadione are the vitamin K-dependent coagulation factors II (prothrombin), VII (proconvertin), IX (Christmas factor), X (Stuart factor), protein C, protein S . These proteins play a crucial role in the normal clotting of blood .
Mode of Action
Menadione is involved as a cofactor in the posttranslational gamma-carboxylation of glutamic acid residues of certain proteins in the body . This interaction with its targets leads to changes in the coagulation factors, enabling them to bind calcium ions, which is necessary for their activity in the coagulation cascade . In the case of Menadione epoxide, it is formed through oxidation reactions in vivo, that occur in protein processes dependent on vitamin K .
Biochemical Pathways
Menadione is converted to vitamin K2 (specifically, MK-4) by the prenyltransferase action of vertebrate UBIAD1 . This reaction requires the hydroquinone (reduced) form of K3, menadiol, produced by NQO1 . Menadione is also a circulating form of vitamin K, produced in small amounts (1–5%) after intestinal absorption of K1 and K2 . This circulation explains the uneven tissue distribution of MK-4, especially since menadione can penetrate the blood–brain barrier .
Pharmacokinetics
Menadione (Vitamin K3) is a fat-soluble vitamin precursor that is converted into menaquinone in the liver . Vitamin K1 and K2 are the naturally occurring types of vitamin K . The former, which is also known as phylloquinone, is synthesized by plants and can be found in such foods as spinach, broccoli, lettuce, and soybeans . The latter, sometimes alternatively referred to as menaquinone, is primarily produced by bacteria in the anterior part of the gut and the intestines .
Result of Action
The result of Menadione’s action is the activation of the vitamin K-dependent coagulation factors, which play a crucial role in the normal clotting of blood . An overdose of Vitamin K3 can be detrimental, especially to infants that may easily suffer from extensive hemorrhaging . Newborns that are administered too great a dosage of vitamin K3 can suffer from kernicterus, a form of severe brain damage that may produce decreased movement, loss of appetite, seizures, deafness, mental retardation, and even death .
Action Environment
A variety of studies has shown a wide range of biological activities of Menadione, such as anticancer, antibacterial, antifungal, antimalarial, antichagasic, and anthelmintic effects . In these cases, the redox cycle is influenced by environmental factors .
Future Directions
Biochemical Analysis
Biochemical Properties
Menadione epoxide, like its parent compound Menadione, plays a role in biochemical reactions. Menadione is involved as a cofactor in the posttranslational gamma-carboxylation of glutamic acid residues of certain proteins in the body
Cellular Effects
The cellular effects of this compound are not well-documented. Menadione, from which this compound is derived, is known to have significant effects on cells. Menadione is converted into menaquinone in the liver . While a vitamin K deficiency can be dangerous, especially to infants that may easily suffer from extensive hemorrhaging, an overdose can be as equally detrimental .
Molecular Mechanism
Menadione, its parent compound, is involved as a cofactor in the posttranslational gamma-carboxylation of glutamic acid residues of certain proteins in the body . This process is facilitated by the vitamin K cycle involving γ-carboxyglutamyl carboxylase, vitamin K epoxide reductase, and ferroptosis suppressor protein-1 .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are not well-documented. Menadione, its parent compound, has been studied extensively. Menadione is a synthetic naphthoquinone that can be converted to active vitamin K2, menaquinone, after alkylation in vivo .
Dosage Effects in Animal Models
The effects of this compound dosage in animal models are not well-documented. Menadione, its parent compound, has been studied. Menadione is a fat-soluble vitamin precursor that is converted into menaquinone in the liver . An overdose of Menadione can be detrimental, especially to infants .
Metabolic Pathways
Menadione, its parent compound, is known to be involved in the vitamin K cycle . This cycle involves the conversion of Menadione to vitamin K2 (specifically, MK-4) by the prenyltransferase action of vertebrate UBIAD1 .
Transport and Distribution
Menadione, its parent compound, is a fat-soluble vitamin precursor that is converted into menaquinone in the liver .
Subcellular Localization
Menadione, its parent compound, is known to be both cytosolic and peroxisomal in human hepatocytes and renal proximal tubules .
Properties
IUPAC Name |
1a-methyl-7aH-naphtho[2,3-b]oxirene-2,7-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O3/c1-11-9(13)7-5-3-2-4-6(7)8(12)10(11)14-11/h2-5,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNUKDUBCRRYXDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C(O1)C(=O)C3=CC=CC=C3C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80934995 | |
Record name | 1a-Methyl-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80934995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15448-59-6 | |
Record name | 2,3-Epoxy-2-methyl-1,4-naphthoquinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15448-59-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Menadione epoxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015448596 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Menadione epoxide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65669 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1a-Methyl-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80934995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Feasible Synthetic Routes
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